Cas no 252928-81-7 (3-(Oxazol-5-yl)benzonitrile)

• Product Name: 3-(Oxazol-5-yl)benzonitrile
• CAS No: 252928-81-7
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 2113165
• PubChem ID: 16413754
• Update Time: 2024-11-06

3-(Oxazol-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-oxazolyl)Benzonitrile
• 3-(oxazol-5-yl)benzonitrile
• 3-(Oxazole-5-yl)benzonitrile
• Benzonitrile, 3-(5-oxazolyl)-
• AZYMFASSDTVBOB-UHFFFAOYSA-N
• 3-(1,3-oxazol-5-yl)benzonitrile
• 3-(1,3-oxazol-5-yl)benzenecarbonitrile
• 252928-81-7
• G69695
• SCHEMBL14637886
• AKOS015993846
• DA-25071
• MFCD06496245
• 9X-0861
• 3-(Oxazol-5-yl)benzonitrile

• Inchi： 1S/C10H6N2O/c11-5-8-2-1-3-9(4-8)10-6-12-7-13-10/h1-4,6-7H
• InChI Key： AZYMFASSDTVBOB-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7